WAY-151693

MMP13 inhibition IC50 comparison Hydroxamic acid inhibitor
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H21N3O5S
Molecular Weight 427.5 g/mol
Cat. No. B15575295
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameWAY-151693
Molecular FormulaC21H21N3O5S
Molecular Weight427.5 g/mol
Structural Identifiers
InChIInChI=1S/C21H21N3O5S/c1-15-5-3-7-19(21(25)23-26)20(15)24(14-16-6-4-12-22-13-16)30(27,28)18-10-8-17(29-2)9-11-18/h3-13,26H,14H2,1-2H3,(H,23,25)
InChIKeyAINJYWXKBKRQSX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

WAY-151693: Defined Binding Mode for MMP-13


WAY-151693 is a sulfonamide derivative of a hydroxamic acid [1] that functions as a potent inhibitor of human collagenase-3 (MMP13) . Its high-resolution solution structure in complex with the MMP13 catalytic fragment has been determined by multidimensional heteronuclear NMR, providing atomic-level detail of its binding pose [1]. The compound serves as a well-validated tool for studying MMP13 structure-activity relationships and as a reference inhibitor for assay development.

Workflow Structure-guided MMP-13 research (deposited NMR binding mode)
Selection Reported enzyme inhibition profile for biochemical studies
Procurement Research-grade tool compound from multiple commercial vendors

Structural Advantage of WAY-151693 Over Generic Inhibitors


MMP13 inhibitors vary dramatically in their selectivity profiles across the MMP family, a critical consideration for experimental reproducibility. Pan-MMP inhibitors like CGS-27023A exhibit comparable potency against MMP1, MMP2, MMP3, and MMP9, leading to confounding off-target effects in cellular and in vivo models [1]. In contrast, WAY-151693 demonstrates a distinct binding mode in the MMP13 S1' pocket that differentiates it from other hydroxamic acid inhibitors such as RS-130830, with specific implications for selectivity and structural interpretation [2]. Substituting WAY-151693 with a structurally similar but pharmacologically distinct analog risks invalidating comparative studies and obscuring target-specific outcomes.

1 Inhibitor binding mode not structurally defined: may shift computational model interpretation
2 No deposited NMR complex: limits docking validation and force-field benchmarking
3 Substituting an uncharacterized inhibitor may compromise structure-based study context

Quantitative Evidence for WAY-151693


High-Resolution NMR Inhibitor Binding Mode

WAY-151693 exhibits an IC50 of 8 nM against MMP13 [1], positioning it as a moderately potent inhibitor. In comparison, the pan-MMP inhibitor CGS-27023A shows an IC50 of 6 nM (or 12 nM for an analog) [2], while the highly optimized RS-130830 achieves an IC50 of 0.5 nM . The 4- to 16-fold potency difference relative to RS-130830 must be accounted for in assay design, particularly when aiming for complete target engagement at low concentrations.

Binding mode definition
Class-level
52 distance restraints; backbone RMSD 0.43 ± 0.05 Å
Supports structure-guided docking and MD simulation accuracy
PDB 1FLS; aqueous buffer pH 6.5, 35 °C
MMP13 inhibition IC50 comparison Hydroxamic acid inhibitor

MMP-13 Inhibition Potency

WAY-151693 displays a 18-fold selectivity for MMP13 (pKi = 8.10) over MMP1 (pKi = 6.84) based on ChEMBL-derived pKi values [1]. In contrast, CGS-27023A is essentially equipotent against MMP1 (IC50 = 33 nM) and MMP13 (IC50 = 6 nM), showing only a 5.5-fold difference [2]. RS-130830 demonstrates extreme selectivity with >1,000-fold preference for MMP13 (Ki = 0.52 nM) over MMP1 (Ki = 590 nM) [3]. WAY-151693 thus occupies a middle ground, offering improved MMP1 discrimination over CGS-27023A without the ultra-high selectivity of RS-130830, which may be desirable for probing specific MMP13 functions without completely silencing related collagenases.

MMP-13 inhibition
Reported
pKi 8.10 (Ki ≈ 7.9 nM) vs WAY-170523 IC50 17 nM
May support assay concentration selection for biochemical workflows
Recombinant human MMP-13 catalytic domain; ChEMBL data
MMP selectivity pKi comparison Off-target profiling

Selectivity Profile for MMP-13

The NMR structure of WAY-151693 bound to MMP13 (PDB 1FLS) reveals a well-defined binding pose supported by 52 distance restraints [1]. A key structural differentiator is the size and shape of the MMP13 S1' pocket, which is significantly longer than that of MMP1 [1]. The binding motif of WAY-151693 in the MMP13 complex is consistent with the previously reported MMP1:CGS-27023A NMR structure but is similar to the MMP13:RS-130830 X-ray structure [1]. This indicates that while WAY-151693 shares hydroxamic acid-zinc chelation with both comparators, its extended sulfonamide moiety exploits the deeper S1' pocket of MMP13 in a manner akin to RS-130830, contributing to its enhanced selectivity over MMP1 relative to CGS-27023A.

MMP-13 vs MMP-1 selectivity
Reported
18-fold selectivity (ΔpKi 1.26) vs RS-130830 >1,000-fold
Reported selectivity context for co-expression model interpretation
Biochemical inhibition data; cross-study comparison
S1' pocket Binding mode NMR structure

Inhibitor Binding Mode Comparison

The solution NMR structure of the MMP13 catalytic domain in complex with WAY-151693 has been determined at high resolution, with an atomic RMSD of 0.43 Å for backbone atoms and 0.80 Å for all atoms across the ensemble of 30 calculated structures [1]. This structural dataset (PDB 1FLS) provides a robust template for molecular docking, virtual screening, and homology modeling efforts targeting MMP13. In contrast, no comparable high-resolution NMR structure is available for CGS-27023A bound to MMP13, and while an X-ray structure exists for RS-130830, the solution-state dynamics captured by NMR may better reflect physiological conditions.

Binding motif comparison
Head-to-head
Consistent with CGS-27023A/MMP-1; similar to RS-130830/MMP-13
Supports inhibitor binding mode interpretation across MMP subtypes
Qualitative structural overlay (NMR/X-ray)
NMR structure PDB 1FLS Molecular modeling

Application Scenarios for WAY-151693


Structure-Based Drug Design for MMP-13

Researchers focused on optimizing inhibitors for the unique elongated S1' pocket of MMP13 should use WAY-151693 as a structural reference. Its high-resolution NMR structure (PDB 1FLS) [1] reveals key interactions that differentiate it from MMP1, providing a validated starting point for rational design of more selective or potent analogs.

Biochemical Assays with Defined Potency and Selectivity

Given its well-documented IC50 (8 nM) [2] and pKi (8.10) [3], WAY-151693 serves as a reliable positive control in MMP13 inhibition assays. Its moderate potency and defined selectivity profile make it particularly suitable for establishing dose-response curves and benchmarking assay sensitivity against other MMP13 inhibitors.

Computational Docking and Molecular Dynamics Workflows

WAY-151693's 18-fold selectivity for MMP13 over MMP1 [3] positions it as an informative comparator when profiling pan-MMP inhibitors like CGS-27023A or ultra-selective inhibitors like RS-130830. It is ideally suited for experiments designed to dissect the contribution of individual MMP isoforms to complex biological processes.

NMR Studies of MMP-13 Dynamics and Binding

The availability of a high-quality NMR structure for the WAY-151693:MMP13 complex [1] makes this compound an excellent validation set for computational docking protocols. Its defined binding pose and known activity data allow for rigorous assessment of scoring functions and pose prediction accuracy in MMP13-targeted virtual screening campaigns.

Application
Selection Property
Validation Focus
Structure-based inhibitor design
Experimentally defined binding pose
Docking reproducibility and structural overlay
Biochemical enzyme assays
Reported potency and selectivity profile
Co-expression model response review
Computational docking validation
Deposited NMR distance restraints
Scoring function and force-field benchmarking
Biophysical NMR studies
Assigned chemical shifts and relaxation data
Ligand-titration and binding site mapping

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for WAY-151693

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.